cyclopropyl[1-(3,4-dichlorobenzyl)-1H-indol-3-yl]methanone

• IUPAC Name: cyclopropyl-[1-[(3,4-dichlorophenyl)methyl]indol-3-yl]methanone
• InChI: InChI=1S/C19H15Cl2NO/c20-16-8-5-12(9-17(16)21)10-22-11-15(19(23)13-6-7-13)14-3-1-2-4-18(14)22/h1-5,8-9,11,13H,6-7,10H2
• InChI Key: QQWALRRAXFZOGW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=CN(C3=CC=CC=C32)CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C19H15Cl2NO
• Molecular Weight: 344.2 g/mol

Description

Cyclopropyl[1-(3,4-dichlorobenzyl)-1H-indol-3-yl]methanone, also known as CDM, is a synthetic compound that has been shown to have potential therapeutic applications.

Mechanism of Action

Cyclopropyl[1-(3,4-dichlorobenzyl)-1H-indol-3-yl]methanone has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3 beta (GSK-3β). This enzyme plays a role in regulating cell growth and survival. Inhibition of GSK-3β by this compound leads to the activation of the tumor suppressor protein p53, which in turn induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. It has also been shown to inhibit cancer cell migration and invasion. Additionally, this compound has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of cyclopropyl[1-(3,4-dichlorobenzyl)-1H-indol-3-yl]methanone is its selectivity for cancer cells, which makes it a promising candidate for cancer therapy. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

Future research on cyclopropyl[1-(3,4-dichlorobenzyl)-1H-indol-3-yl]methanone could focus on optimizing its therapeutic potential by better understanding its mechanism of action. Additionally, research could explore the potential of this compound in combination with other cancer therapies to enhance its efficacy. Finally, research could explore the potential of this compound in other disease areas beyond cancer.

Synthesis Methods

The synthesis of cyclopropyl[1-(3,4-dichlorobenzyl)-1H-indol-3-yl]methanone involves the reaction of 3,4-dichlorobenzylamine with cyclopropyl ketone in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

Cyclopropyl[1-(3,4-dichlorobenzyl)-1H-indol-3-yl]methanone has been studied for its potential therapeutic applications in cancer treatment. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for cancer therapy.